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Compound of Interest

Compound Name: T20-M

Cat. No.: B15584007

Disclaimer: The following guidance is based on the assumption that "T20-M" refers to the
peptide T-20 (Enfuvirtide), an antiretroviral fusion inhibitor. The term "T20-M" is ambiguous, and
users should always consult the specific Safety Data Sheet (SDS) for the exact product in their
possession. This information is intended for researchers, scientists, and drug development
professionals and is based on best practices for handling potent powdered peptides and active
pharmaceutical ingredients (APIs).

This guide provides crucial safety and logistical information for handling T-20 (Enfuvirtide) in a
laboratory setting. Adherence to these protocols is vital for ensuring personnel safety and
maintaining the integrity of the research material.

Personal Protective Equipment (PPE)

The primary defense against accidental exposure to T-20, particularly in its lyophilized powder
form, is the consistent and correct use of appropriate Personal Protective Equipment (PPE).[1]
[2][3] Fine powders can easily become airborne during handling, posing an inhalation risk.[1][4]

[5]

Recommended PPE for Handling T-20:
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PPE Category Item Specifications and Use
Required to protect against
airborne particles and
accidental splashes, especially

Eye and Face Protection Safety Goggles when reconstituting the

powder.[1][2][6] Goggles
should meet ANSI 287.1
standards.[6]

Face Shield

Recommended in addition to
safety goggles when there is a

significant risk of splashing.[6]

Hand Protection

Disposable Nitrile Gloves

The minimum requirement for
any contact.[1][6] It is
advisable to change gloves
immediately if they become
contaminated.[1] Double
gloving can provide extra

protection.[6]

Body Protection

Laboratory Coat

A standard lab coat is required
to protect skin and personal

clothing from contamination.[1]

[2](31[6]

Respiratory Protection

Respirator/Dust Mask

Recommended when weighing
or handling larger quantities of
lyophilized T-20 powder to
prevent inhalation.[1][6] All
handling of the powder should
occur within a certified
chemical fume hood or

biological safety cabinet.[1][5]

General Attire

Long Pants & Closed-Toe

These are minimum

Shoes requirements for working in
any laboratory where
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hazardous materials are
handled.[2][6]

Occupational Exposure Limits

Occupational Exposure Limits (OELS) are established to indicate the permissible level of
exposure to a hazardous substance. For many research peptides, specific OELs have not been
formally established. As of this writing, no specific OELs for T-20 (Enfuvirtide) were found. In
such cases, it is crucial to handle the compound with a high degree of containment to minimize
any potential exposure.[4][7]

OSHA PEL ACGIH TLV NIOSH REL
Compound (Permissible (Threshold Limit (Recommended

Exposure Limit) Value) Exposure Limit)
T-20 (Enfuvirtide) Not Established Not Established Not Established

Operational Plan: Handling, Storage, and Disposal

A clear, step-by-step operational plan is essential for safety and for preserving the peptide's
stability.

Workflow for Handling T-20 (Enfuvirtide):
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Caption: Step-by-step workflow for the safe handling of T-20 from preparation to disposal.
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Experimental Protocols: Reconstitution and Storage

» Handling Lyophilized Powder: T-20 is supplied as a sterile, lyophilized powder.[8] To prevent
moisture absorption, allow the vial to warm to room temperature in a desiccator before
opening.[6][9] All manipulations of the powder must be performed in a containment system
like a chemical fume hood or biosafety cabinet to avoid aerosolization.[1][5]

o Reconstitution: T-20 (Fuzeon) must be reconstituted with 1.1 mL of Sterile Water for Injection
to yield a final concentration of 90 mg/mL.[10][11] When adding the solvent, inject it slowly
against the side of the vial.[11] To dissolve the powder, gently tap or roll the vial. Never
shake the vial, as this can cause excessive foaming and potential degradation of the peptide.
[10][11] The dissolution process can take up to 45 minutes.[12] The final solution should be
clear and colorless.[11][12]

e Storage:

o Lyophilized Powder: Store vials of lyophilized T-20 at -20°C in a tightly sealed container,
protected from light.[9][10][13]

o Reconstituted Solution: Ideally, reconstituted solutions should be used immediately.[9] If
necessary, the solution can be stored in the original vial in a refrigerator (2°C to 8°C) and
must be used within 24 hours.[11][12] For longer-term storage, create single-use aliquots
and store them at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can
degrade the peptide.[2][9]

Emergency Procedures
In the event of accidental exposure, immediate action is critical.

» Skin Contact: Immediately rinse the affected area with soap and water for at least 15
minutes.[1]

o Eye Contact: Use an emergency eyewash station to flush the eyes continuously for at least
15 minutes and seek immediate medical attention.[1]

 Inhalation: Move the affected individual to fresh air immediately and seek medical attention.

[1]
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o Spills: Use a chemical spill kit to contain and clean up any spills.[2] Dispose of the cleanup
materials as hazardous waste according to institutional guidelines.

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

o Contaminated PPE: Gloves, masks, and lab coats should be disposed of in appropriately
labeled biohazard waste containers.

o Sharps: Needles and syringes must be disposed of in a designated, puncture-resistant
sharps container.[8][11][14]

e Unused Product: Expired or unused T-20 should be disposed of as chemical or
pharmaceutical waste according to your institution's hazardous waste procedures. Do not
dispose of it in the regular trash or down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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